Cas no 68143-15-7 (3(2H)-Pyridazinone, 4-bromo-2-(3-chlorophenyl)-5-methyl-)

3(2H)-Pyridazinone, 4-bromo-2-(3-chlorophenyl)-5-methyl- structure
68143-15-7 structure
Product Name:3(2H)-Pyridazinone, 4-bromo-2-(3-chlorophenyl)-5-methyl-
CAS No:68143-15-7
MF:C11H8BrClN2O
MW:299.551020622253
CID:393657
PubChem ID:13187393
Update Time:2025-04-19

3(2H)-Pyridazinone, 4-bromo-2-(3-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 4-bromo-2-(3-chlorophenyl)-5-methyl-
    • 4-bromo-2-(3-chlorophenyl)-5-methylpyridazin-3-one
    • DTXSID60525880
    • 68143-15-7
    • 4-Bromo-2-(3-chlorophenyl)-5-methylpyridazin-3(2H)-one
    • Inchi: 1S/C11H8BrClN2O/c1-7-6-14-15(11(16)10(7)12)9-4-2-3-8(13)5-9/h2-6H,1H3
    • InChI Key: NOAPOKJNCGRLGD-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C2C=CC=C(C=2)Cl)N=CC=1C)=O

Computed Properties

  • Exact Mass: 297.95094
  • Monoisotopic Mass: 297.95085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67

3(2H)-Pyridazinone, 4-bromo-2-(3-chlorophenyl)-5-methyl- Related Literature

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